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Compound of Interest

Compound Name: 6-Hydroxyquinoline

Cat. No.: B046185

Researchers and laboratory personnel must handle the disposal of 6-Hydroxyquinoline with
diligence to ensure personal safety and environmental protection. This guide provides a clear,
step-by-step process for the proper disposal of 6-Hydroxyquinoline, aligning with standard
laboratory safety protocols and regulatory considerations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 6-Hydroxyquinoline with
appropriate personal protective equipment (PPE). This compound is classified as hazardous,
and exposure can lead to adverse health effects.

Key Hazards:
» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

« Irritation: Causes skin, eye, and respiratory system irritation.[1][2][3]

Summary of Safety and Physical Data

The following table summarizes essential data for 6-Hydroxyquinoline, crucial for safe
handling and disposal decisions.
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Parameter Value Source
CAS Number 580-16-5 [1]
Molecular Formula CoH7NO [1]
Appearance Light brown solid [1]
Melting Point 190 - 195 °C (374 - 383 °F) [1]
Hazard Class 6.1 (Toxic Solid) [1]

) ) Gloves, protective clothing,
Personal Protective Equipment

eye/face protection, dust mask 1113
(PPE) y p [1][3]

(N95)

Step-by-Step Disposal Protocol

The disposal of 6-Hydroxyquinoline must be conducted in a manner that contains the
chemical and prevents its release into the environment.

Experimental Protocol: Waste Collection and
Containment

e Preparation: Ensure all necessary PPE is worn correctly before handling the chemical. Work
in a well-ventilated area, preferably under a chemical fume hood.

o Containment of Dry Spills:
o For small spills, carefully sweep up the solid material.[1]
o Avoid generating dust.[2]

o Place the collected material into a suitable, clearly labeled, and sealed container for
disposal.[1][2]

e Contaminated Materials:

o Any materials (e.g., paper towels, gloves) that come into contact with 6-
Hydroxyquinoline should be considered contaminated.
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o Place all contaminated items in the same sealed waste container.
e Labeling:

o The waste container must be labeled as hazardous waste, clearly indicating "6-
Hydroxyquinoline" and the associated hazard symbols.

Disposal Workflow and Decision Making

The proper disposal route for 6-Hydroxyquinoline is contingent on institutional and local
regulations. The following diagram illustrates the logical steps to be followed.
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Start: 6-Hydroxyquinoline Waste Generated

Waste ldentification:
Solid 6-Hydroxyquinoline or
Contaminated Materials

Step 1: Segregatign & Containment

Collect waste in a
dedicated, sealed container.

Label container clearly:
'Hazardous Waste - 6-Hydroxyquinoline'

Step 2: Consultation & Compliance

Consult Institutional

Environmental Health & Safety (EHS) Guidelines

Review Local, State, and
Federal Hazardous Waste Regulations
(e.g., EPA 40 CFR Parts 261.3)

Step 3: Finpl Disposal

Dispose of contents/container
to an approved waste disposal plant.

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 6-Hydroxyquinoline waste.

Final Disposal Considerations
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e Regulatory Compliance: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste under regulations such as the US EPA
guidelines in 40 CFR Parts 261.3.[2] It is crucial to consult state and local hazardous waste
regulations to ensure complete and accurate classification.[2]

» Professional Disposal: The final step for disposal must be through an approved and licensed
waste disposal contractor.[1][4] Do not dispose of 6-Hydroxyquinoline down the drain or in
regular trash.

e Environmental Hazard: While specific data for 6-hydroxyquinoline is limited in the provided
results, related isomers like 8-hydroxyquinoline are noted as being very toxic to aquatic life
with long-lasting effects.[4][5] Therefore, preventing environmental release is a critical aspect
of its disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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